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Introduction
Sodium selenide (Na₂Se) is an inorganic compound that holds a significant position in the

field of chemistry, particularly in the synthesis of selenium-containing molecules with diverse

applications. Historically, its discovery is intrinsically linked to the pioneering work of Jöns

Jacob Berzelius and the discovery of the element selenium. In modern science, sodium
selenide serves as a crucial precursor in the development of novel organoselenium

compounds, which are increasingly being investigated for their therapeutic potential. This

technical guide provides an in-depth overview of the history, discovery, chemical and physical

properties, synthesis methodologies, and applications of sodium selenide, with a particular

focus on its relevance to drug development.

History and Discovery
The journey to the discovery of sodium selenide began with the identification of its constituent

element, selenium. In 1817, the Swedish chemist Jöns Jacob Berzelius, alongside Johan

Gottlieb Gahn, was investigating a red precipitate that had formed in the lead chambers of a

sulfuric acid plant.[1][2] Initially mistaken for a compound of the element tellurium due to a

similar horseradish-like odor when burned, Berzelius's meticulous further analysis in 1818 led

him to conclude that he had discovered a new element.[1] Drawing a parallel to tellurium, which

was named after the Earth (Tellus), Berzelius named the new element selenium, after the

Greek word "selene" (σελήνη), meaning Moon.[2][3]
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Following the discovery of selenium, Berzelius dedicated significant effort to characterizing its

properties and preparing its various compounds. While a specific, detailed account of the very

first synthesis of sodium selenide by Berzelius is not readily available in historical records, it is

documented that he prepared a wide array of selenium compounds shortly after the element's

discovery. It is highly probable that the synthesis of simple binary compounds like sodium
selenide was achieved during this period of intense investigation into the chemistry of the new

element. Early methods for preparing alkali metal selenides involved the direct reaction of the

elements.

Properties of Sodium Selenide
Sodium selenide is a crystalline solid that is highly sensitive to air and moisture. Its key

physical and chemical properties are summarized in the table below for easy reference and

comparison.

Property Value Citations

Chemical Formula Na₂Se [4]

Molar Mass 124.95 g/mol [4]

Appearance
White to off-white or reddish

crystalline solid
[4]

Crystal Structure Cubic (antifluorite) [4]

Space Group Fm-3m [4]

Lattice Constant (a) 6.82 Å [4]

Density 2.625 g/cm³ [4]

Melting Point >875 °C [4]

Solubility in Water Decomposes [4]

Solubility in other solvents Soluble in liquid ammonia

CAS Number 1313-85-5 [4]
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Sodium selenide is a strong reducing agent and is highly reactive. It readily hydrolyzes in

water to form sodium hydroselenide (NaHSe) and sodium hydroxide.[4] In the presence of air, it

oxidizes, which accounts for the common reddish appearance of samples due to the formation

of polyselenides and elemental selenium. When reacted with acids, it releases toxic hydrogen

selenide (H₂Se) gas.[4]

Experimental Protocols for Synthesis
Several methods have been developed for the synthesis of sodium selenide, ranging from

historical direct reactions to more modern, controlled procedures. Below are detailed protocols

for two key methods.

Synthesis from Sodium and Selenium in Liquid
Ammonia (Historical and Modern Method)
This method is a well-established procedure for preparing high-purity sodium selenide.

Materials:

Metallic sodium (Na)

Elemental selenium (Se) powder

Anhydrous liquid ammonia (NH₃)

Inert atmosphere (e.g., Argon or Nitrogen)

Three-necked round-bottom flask

Dry ice/acetone or liquid nitrogen condenser

Stirring apparatus

Procedure:

Set up a three-necked round-bottom flask equipped with a gas inlet, a condenser cooled with

dry ice/acetone or liquid nitrogen, and a stopper. Ensure all glassware is thoroughly dried.
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Purge the entire system with a stream of inert gas (argon or nitrogen) to remove air and

moisture.

Introduce a known quantity of metallic sodium into the flask.

Condense anhydrous liquid ammonia into the flask until the sodium is completely dissolved,

forming a characteristic deep blue solution.

While stirring vigorously, slowly add a stoichiometric amount (2:1 molar ratio of Na to Se) of

elemental selenium powder to the sodium-ammonia solution.

The reaction is typically rapid, and the blue color of the solution will disappear as the sodium
selenide is formed, which is largely insoluble in liquid ammonia and will precipitate.

Once the reaction is complete, allow the liquid ammonia to evaporate under a stream of inert

gas.

The resulting white to off-white solid is sodium selenide. It should be handled and stored

under an inert atmosphere to prevent decomposition.

Synthesis via Reduction of Selenium with Sodium
Borohydride (Modern Method)
This method offers a convenient and safer alternative to using metallic sodium in liquid

ammonia.

Materials:

Elemental selenium (Se) powder

Sodium borohydride (NaBH₄)

Anhydrous ethanol or a mixture of tetrahydrofuran (THF) and water

Inert atmosphere (e.g., Argon or Nitrogen)

Round-bottom flask
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Stirring apparatus

Procedure:

In a round-bottom flask under an inert atmosphere, suspend elemental selenium powder in

the chosen solvent (e.g., anhydrous ethanol).

Slowly add a stoichiometric amount of sodium borohydride to the selenium suspension while

stirring. The reaction will proceed with the evolution of hydrogen gas.

Continue stirring until the selenium has completely reacted, and the solution becomes

colorless, indicating the formation of sodium selenide.

The resulting solution of sodium selenide can be used in situ for subsequent reactions, or

the solvent can be removed under vacuum to isolate the solid product. As with the previous

method, the product must be handled under inert conditions.

Applications in Drug Development
Sodium selenide is a valuable reagent in the synthesis of a wide array of organoselenium

compounds, many of which exhibit significant biological activity and are of interest to the

pharmaceutical industry.[5]

Precursor to Bioactive Organoselenium Compounds:

Sodium selenide serves as a nucleophilic source of selenium for the synthesis of various

organoselenium molecules. By reacting sodium selenide with appropriate organic halides, a

diverse range of selenides can be prepared.[5] These organoselenium compounds are being

investigated for a variety of therapeutic applications, including:

Anticancer Agents: Many organoselenium compounds have demonstrated potent anticancer

properties.[6][7] They can induce apoptosis (programmed cell death) in cancer cells and

inhibit tumor growth.[6][7] Sodium selenide is a key starting material for the synthesis of

these promising therapeutic candidates.

Antiviral Agents: Research has shown that certain organoselenium compounds possess

antiviral activity against a range of viruses.[4][8] Sodium selenide can be used to synthesize
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the core structures of these antiviral molecules.

Antioxidants and Enzyme Inhibitors: The unique redox properties of selenium are exploited in

the design of antioxidant compounds and enzyme inhibitors. Sodium selenide provides the

selenium backbone for the synthesis of molecules that can modulate oxidative stress and

regulate enzyme activity, which are key factors in many diseases.

Synthesis of Selenocysteine Derivatives:

Selenocysteine is the 21st proteinogenic amino acid and is a crucial component of several

important enzymes in the human body, such as glutathione peroxidases and thioredoxin

reductases.[9] These selenoenzymes play vital roles in antioxidant defense and redox

signaling. Sodium selenide can be used as a selenium source in the chemical synthesis of

selenocysteine and its derivatives, which are essential tools for studying the function of

selenoenzymes and for the development of drugs that target these pathways.[10]
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Figure 1: Historical timeline of the discovery of selenium and the subsequent synthesis of
sodium selenide.
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Figure 2: Experimental workflow for the synthesis of sodium selenide in liquid ammonia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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